1-(4-Methoxyphenyl)-1H-pyrrole
Overview
Description
1-(4-Methoxyphenyl)-1H-pyrrole is a chemical compound with the molecular formula C10H12O2 . It is a useful reagent for the preparation of β-methylsulfonylated N-heterocycles .
Molecular Structure Analysis
The molecular structure of 1-(4-Methoxyphenyl)-1H-pyrrole includes a molecular weight of 164.2011 . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
1-(4-Methoxyphenyl)-1H-pyrrole has been involved in various chemical reactions. For instance, (S)-1-(4-methoxyphenyl) ethanol was synthesized from 4-methoxyacetophenone using Lactobacillus senmaizuke as a biocatalyst . Another study showed that (S)-1-(4-methoxyphenyl) ethanol can be employed as an important precursor for the synthesis of cycloalkyl [b] indoles with the treatment function for general allergic response .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-(4-Methoxyphenyl)-1H-pyrrole include a molecular weight of 164.2011 . Unfortunately, the search did not yield more specific physical and chemical properties of this compound.Scientific Research Applications
Electrochemical Applications
Poly(1-(4-Methoxyphenyl)-1H-Pyrrole) films can be electrodeposited onto carbon fiber microelectrodes, which is useful in electrochemical applications such as sensors and batteries .
Polymer Chemistry
This compound serves as a building block in polymer chemistry, contributing to the synthesis of a wide variety of natural and synthetic polymers .
Material Science
In material science, it’s used for creating cyclic oxopyrrolidine compounds, which are versatile intermediates for constructing complex molecular architectures .
Dermatology
A related compound, Mequinol (4-methoxyphenol), is used in dermatology for skin depigmentation treatments .
Antibacterial Agents
Synthetic derivatives of this compound have shown inhibitory effects against various bacteria, indicating potential use as antibacterial agents .
Serotonin Releasing Agents
Compounds like 4-Methoxyamphetamine, which have a similar methoxyphenyl structure, act as serotonin releasing agents with potential therapeutic applications .
Spintronics
Porphyrins, which can host molecules like 1-(4-Methoxyphenyl)-1H-Pyrrole, are used in spintronics to produce spin-polarized electronic states .
Cancer Research
Heterocycle-fused triazoles with 4-Methoxyphenyl substitution have been synthesized and evaluated for their cytotoxic activity against human tumor cell lines, indicating potential applications in cancer research .
Safety and Hazards
The safety data sheet for a related compound, 2-Propanone, 1-(4-methoxyphenyl)-, indicates that it is harmful if swallowed, causes skin irritation, and causes serious eye irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contact with skin and eye, and to use personal protective equipment .
properties
IUPAC Name |
1-(4-methoxyphenyl)pyrrole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c1-13-11-6-4-10(5-7-11)12-8-2-3-9-12/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYFMHHMFUMBCGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70297602 |
Source
|
| Record name | 1-(4-Methoxyphenyl)-1H-pyrrole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70297602 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methoxyphenyl)-1H-pyrrole | |
CAS RN |
5145-71-1 |
Source
|
| Record name | 5145-71-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=116798 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5145-71-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=215974 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(4-Methoxyphenyl)-1H-pyrrole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70297602 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-Methoxyphenyl)-1H-pyrrole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the impact of monomer concentration on the electrochemical properties of poly[1-(4-Methoxyphenyl)-1H-pyrrole]?
A1: Research indicates that varying the monomer concentration of 1-(4-Methoxyphenyl)-1H-pyrrole during electropolymerization significantly influences the electrochemical properties of the resulting polymer, poly[1-(4-Methoxyphenyl)-1H-pyrrole]. [] Studies using cyclic voltammetry and electrochemical impedance spectroscopy revealed that all modified carbon fiber microelectrodes coated with poly[1-(4-Methoxyphenyl)-1H-pyrrole] exhibited capacitance. [] This suggests potential applications in energy storage devices like microcapacitors. []
Q2: What spectroscopic techniques are useful for characterizing 1-(4-Methoxyphenyl)-1H-pyrrole and its polymer?
A3: Fourier Transform Infrared Reflectance-Attenuated Total Reflection Spectroscopy (FTIR-ATR) has been employed to characterize both 1-(4-Methoxyphenyl)-1H-pyrrole and its polymer, poly[1-(4-Methoxyphenyl)-1H-pyrrole]. [] This technique provides valuable information about the chemical bonds and functional groups present in the monomer and polymer.
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